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Compound of Interest

Compound Name: (2S)-2-methylbutane-1,2,4-triol

Cat. No.: B2946449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(2S)-2-methylbutane-1,2,4-triol, a chiral polyol, holds significant interest in various scientific

domains due to its unique structural characteristics. This document provides a detailed

examination of its molecular properties, supported by experimental data and visualizations to

facilitate a deeper understanding for research and development applications.

Molecular and Physicochemical Properties
(2S)-2-methylbutane-1,2,4-triol is a branched-chain polyol with the molecular formula

C₅H₁₂O₃[1][2][3][4][5][6][7]. Its structure features a four-carbon butane backbone with a methyl

group and three hydroxyl groups located at positions 1, 2, and 4[2]. The presence of a

stereocenter at the second carbon atom (C2) gives rise to two enantiomers: (S)-2-

methylbutane-1,2,4-triol and (R)-2-methylbutane-1,2,4-triol[2]. This chirality is a critical factor in

its biological activity and applications in asymmetric synthesis.

A summary of its key quantitative data is presented below for straightforward comparison.
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Property Value Source

Molecular Formula C₅H₁₂O₃ [1][2][3][4][5][6][7]

Molecular Weight 120.15 g/mol [2][5]

Monoisotopic Mass 120.078644241 Da [4][6]

CAS Number 62875-07-4 [1][2][3][5][7]

EC Number 263-746-8 [1][3][7]

Density 1.159 g/cm³ [1]

Boiling Point 286.7°C at 760 mmHg [1]

Flash Point 145.5°C [1]

Refractive Index 1.486 [1]

Experimental Protocols
The determination of the physicochemical properties of (2S)-2-methylbutane-1,2,4-triol
involves standard analytical techniques. While specific experimental details from the direct

sources are limited, a general methodology for key parameters is outlined below.

Determination of Molecular Weight and Formula:

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the

exact mass of the molecule and its fragmentation patterns. This data is used to confirm the

elemental composition and thus the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the carbon-hydrogen framework of the molecule, confirming the connectivity of

the atoms and the presence of functional groups.
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Synthetic utility of (2S)-2-methylbutane-1,2,4-triol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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